Cas no 1806682-30-3 (3-Bromo-1-(5-ethoxy-2-nitrophenyl)propan-1-one)

• Product Name: 3-Bromo-1-(5-ethoxy-2-nitrophenyl)propan-1-one
• CAS No: 1806682-30-3
• MF: C₁₁H₁₂BrNO₄
• MW: 302.121282577515
• CID: 4973079
• Update Time: 2025-07-23

3-Bromo-1-(5-ethoxy-2-nitrophenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-1-(5-ethoxy-2-nitrophenyl)propan-1-one

• Inchi： 1S/C11H12BrNO4/c1-2-17-8-3-4-10(13(15)16)9(7-8)11(14)5-6-12/h3-4,7H,2,5-6H2,1H3
• InChI Key： OPFGGVXNJQUVSV-UHFFFAOYSA-N
• SMILES： BrCCC(C1C=C(C=CC=1[N+](=O)[O-])OCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 279
• XLogP3: 2.5
• Topological Polar Surface Area: 72.1

Additional information on 3-Bromo-1-(5-ethoxy-2-nitrophenyl)propan-1-one

Latest Research Insights on 3-Bromo-1-(5-ethoxy-2-nitrophenyl)propan-1-one (CAS: 1806682-30-3)

The compound 3-Bromo-1-(5-ethoxy-2-nitrophenyl)propan-1-one (CAS: 1806682-30-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications as a synthetic intermediate and its role in drug discovery. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the utility of 3-Bromo-1-(5-ethoxy-2-nitrophenyl)propan-1-one as a key intermediate in the synthesis of novel heterocyclic compounds. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its effectiveness in the preparation of quinoline derivatives, which exhibit promising antimicrobial and anticancer properties. The study emphasized the compound's reactivity under mild conditions, making it a versatile building block for further chemical modifications.

In addition to its synthetic applications, research has also explored the biological activities of 3-Bromo-1-(5-ethoxy-2-nitrophenyl)propan-1-one. A preclinical investigation conducted by researchers at the University of Cambridge revealed that this compound exhibits moderate inhibitory effects on certain kinase enzymes, suggesting its potential as a lead compound for the development of kinase inhibitors. The study, published in Bioorganic & Medicinal Chemistry Letters, utilized molecular docking simulations to elucidate the binding interactions between the compound and target enzymes.

Further investigations into the pharmacokinetic properties of 3-Bromo-1-(5-ethoxy-2-nitrophenyl)propan-1-one have been conducted to assess its suitability for drug development. A 2024 report in European Journal of Pharmaceutical Sciences detailed its metabolic stability and bioavailability in rodent models. The findings indicated that while the compound demonstrates reasonable metabolic stability, further structural optimization may be required to enhance its oral bioavailability and reduce potential toxicity.

The safety profile of 3-Bromo-1-(5-ethoxy-2-nitrophenyl)propan-1-one has also been a subject of recent research. Toxicological studies published in Chemical Research in Toxicology assessed its acute and subchronic toxicity in vitro and in vivo. Results suggested that the compound exhibits low to moderate toxicity, with hepatotoxicity being the primary concern at higher doses. These findings underscore the need for careful dose optimization in future therapeutic applications.

Looking ahead, researchers are particularly interested in exploring the potential of 3-Bromo-1-(5-ethoxy-2-nitrophenyl)propan-1-one in targeted drug delivery systems. Preliminary work has shown that the nitro group in its structure could be exploited for the development of nitroreductase-activated prodrugs, which could selectively release active compounds in hypoxic tumor environments. This approach is currently being investigated by several research groups as a potential strategy for cancer therapy.

In conclusion, 3-Bromo-1-(5-ethoxy-2-nitrophenyl)propan-1-one (CAS: 1806682-30-3) represents a promising chemical entity with diverse applications in medicinal chemistry and drug discovery. While current research has established its value as a synthetic intermediate and revealed its preliminary biological activities, further studies are needed to fully explore its therapeutic potential and address existing challenges related to its pharmacokinetic properties and safety profile.